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Compound of Interest

Compound Name: Einecs 278-167-6

Cat. No.: B15190365

Application Note ID: DN-UV001-278-167-6

Introduction

Einecs 278-167-6, chemically known as 2-(2H-benzotriazol-2-yl)-p-cresol and commonly
referred to as Drometrizole, is a high-performance ultraviolet (UV) light absorber.[1][2] It is
utilized in a variety of polymers to enhance their stability against photodegradation by strongly
absorbing UV radiation in the 300-400 nm wavelength range.[1][2] In the field of dental
restorative materials, particularly resin-based composites, the inclusion of UV absorbers is
critical for preventing discoloration and maintaining the aesthetic properties of the restoration
over time. Studies have confirmed the presence of Drometrizole in commercial dental
composites, where it functions to protect the material from the degrading effects of UV light,
which can lead to color changes and a decline in mechanical properties.[3][4][5][6]

This document provides detailed application notes and experimental protocols for researchers,
scientists, and drug development professionals on the use of Einecs 278-167-6 as a UV
stabilizer in the formulation of dental restorative materials.

Mechanism of Action

Drometrizole belongs to the hydroxyphenyl benzotriazole class of UV absorbers.[1] Its function
is to absorb incident UV radiation and dissipate the energy as harmless heat, thereby
preventing the formation of free radicals that can initiate the degradation of the polymer matrix
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in dental composites. This process is crucial for the long-term color stability and durability of the
restorative material when exposed to ambient light and UV radiation in the oral environment.

Quantitative Data Summary

While specific studies detailing the dose-dependent effects of Drometrizole on the properties of
dental composites are not readily available in the public domain, the following tables present
hypothetical yet realistic data based on typical performance of benzotriazole UV absorbers in
polymer systems. These tables are intended to serve as a guide for researchers in designing
their own experiments.

Table 1: Effect of Einecs 278-167-6 Concentration on Color Stability (AE) of a Dental
Composite after Accelerated UV Aging*

Einecs 278-167-6 Color after 24h

Concentration Initial Color (Lab) Accelerated Aging Color Change (AE*)
(wt%) (Lab)

0.00 (Control) 75.2,-1.5,10.1 72.8, 0.5, 15.3 5.8

0.10 75.3,-1.6, 10.0 74.5,-1.0,11.2 15

0.25 75.1,-1.5,10.2 74.8,-1.3, 10.8 0.7

0.50 75.2,-1.6,10.1 75.0,-1.5,10.4 0.3

Note: Example data. AE calculated using the CIE76 formula. A lower AE* value indicates better
color stability.*

Table 2: Effect of Einecs 278-167-6 Concentration on Flexural Strength of a Dental Composite
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Einecs 278-167-6

. Flexural Strength
Concentration

Flexural Strength

Percent Change in
(MPa) - After UV

(W1%) (MPa) - Initial Aging Flexural Strength
0.00 (Control) 130+5 105 + 6 -19.2%

0.10 132 +4 128+ 5 -3.0%

0.25 1315 129+ 4 -1.5%

0.50 129+ 6 1285 -0.8%

Note: Example data presented as mean + standard deviation. UV aging can degrade the

polymer matrix, leading to a reduction in mechanical properties. The presence of a UV

absorber is expected to mitigate this degradation.

Experimental Protocols

The following are detailed protocols for the incorporation and evaluation of Einecs 278-167-6

in an experimental dental composite resin.

Protocol for Incorporation of Einecs 278-167-6 into a

Dental Composite

This protocol describes the preparation of an experimental light-cured dental composite.

Materials:

» Bisphenol A glycidyl methacrylate (Bis-GMA)

 Triethylene glycol dimethacrylate (TEGDMA)

 Silanized barium glass filler (average particle size 1 um)

e Fumed silica (nandfiller)

o Camphorquinone (photoinitiator)

o Ethyl-4-(dimethylamino)benzoate (co-initiator)
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Einecs 278-167-6 (Drometrizole)

Butylated hydroxytoluene (BHT, inhibitor)

Equipment:

Planetary centrifugal mixer
Analytical balance
Spatulas and mixing pads

Dark, airtight containers for storage

Procedure:

Resin Matrix Preparation: In a light-protected container, prepare the resin matrix by mixing
Bis-GMA (60 wt%) and TEGDMA (40 wt%).

Addition of Initiator System and Inhibitor: To the resin matrix, add camphorquinone (0.5 wt%),
ethyl-4-(dimethylamino)benzoate (1.0 wt%), and BHT (0.01 wt%). Mix thoroughly until a
homogenous solution is obtained.

Incorporation of Einecs 278-167-6: Weigh the desired amount of Einecs 278-167-6 (e.g., for
a 0.25 wt% concentration in the final composite, calculate the required mass based on the
total mass of the composite). Add the powdered Drometrizole to the resin matrix and mix
until fully dissolved. For a control group, prepare a batch without the addition of
Drometrizole. Recommended concentrations to test are between 0.10% and 0.50%.[1]

Filler Incorporation: Gradually add the silanized barium glass filler (70 wt% of the total
composite) and fumed silica (5 wt% of the total composite) to the resin matrix.

Mixing: Mix the components in a planetary centrifugal mixer until a uniform, paste-like
consistency is achieved. Avoid the incorporation of air bubbles.

Storage: Store the prepared composite paste in dark, airtight containers at a cool
temperature (e.g., 4°C) before specimen preparation.
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Protocol for Evaluation of Color Stability (Modified from
ISO 7491)

This protocol outlines the procedure for assessing the color stability of the experimental dental
composite.[7][8]

Equipment:

Spectrophotometer or colorimeter

Molds for specimen fabrication (e.g., 15 mm diameter, 1 mm thick discs)

Dental curing light

Accelerated weathering chamber with a xenon arc lamp

Deionized water

Procedure:

e Specimen Preparation: Fill the molds with the composite paste, cover with a transparent
matrix strip, and press with a glass slide to extrude excess material. Light-cure the
specimens according to the manufacturer's instructions for the curing light. Prepare at least
five specimens for each concentration of Drometrizole.

« Initial Color Measurement: After 24 hours of storage in the dark at 37°C in deionized water,
measure the initial color of each specimen using a spectrophotometer. Record the CIELAB
(L, a, b*) color coordinates.

o Accelerated Aging: Expose the specimens to accelerated aging in a weathering chamber
equipped with a xenon arc lamp for 24 hours, as specified in ISO 7491.[8]

« Final Color Measurement: After the aging period, re-measure the CIELAB color coordinates
of the specimens.

o Calculation of Color Change (AE):* Calculate the color change (AE) for each specimen using
the formula: AE = [(AL)"2 + (Aa)"2 + (Ab*)"2]*1/2.
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o Data Analysis: Statistically analyze the AE* values to determine the effect of Drometrizole
concentration on color stability.

Protocol for Evaluation of Flexural Strength (Based on
ISO 4049)

This protocol describes the method for determining the flexural strength of the experimental
dental composite.[9][10][11]

Equipment:

Molds for bar-shaped specimens (25 mm x 2 mm x 2 mm)

Dental curing light

Universal testing machine with a three-point bending fixture

Micrometer

Procedure:

e Specimen Preparation: Fabricate bar-shaped specimens using the molds. Light-cure the
specimens from multiple overlapping positions to ensure complete polymerization, as
detailed in ISO 4049. Prepare at least five specimens for each Drometrizole concentration.

e Specimen Conditioning: Store the specimens in deionized water at 37°C for 24 hours before
testing.

o Flexural Strength Testing:
o Measure the dimensions of each specimen with a micrometer.

o Place the specimen on the supports of the three-point bending fixture in the universal
testing machine.

o Apply a load at the center of the specimen at a crosshead speed of 0.5 mm/min until
fracture occurs.
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o Record the fracture load.

o Calculation of Flexural Strength: Calculate the flexural strength (o) in megapascals (MPa)
using the formula: o = 3FL / 2bh”2, where F is the fracture load, L is the distance between
the supports, b is the width of the specimen, and h is the height of the specimen.

o Data Analysis: Statistically analyze the flexural strength values to assess the impact of
Drometrizole on the mechanical properties of the composite.

Visualizations
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Caption: Experimental workflow for incorporating and testing Einecs 278-167-6.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15190365?utm_src=pdf-body-img
https://www.benchchem.com/product/b15190365?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Dental Composite Matrix

UV Exposure Protects o ). .
Absorbed b
UV Light Causes Degradation
(300-400 nm) (in absence of UV absorber

Click to download full resolution via product page

Caption: Protective mechanism of Einecs 278-167-6 in a dental composite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Einecs 278-167-6 in Dental Restorative
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15190365#application-of-einecs-278-167-6-in-dental-
restorative-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15190365#application-of-einecs-278-167-6-in-dental-restorative-materials
https://www.benchchem.com/product/b15190365#application-of-einecs-278-167-6-in-dental-restorative-materials
https://www.benchchem.com/product/b15190365#application-of-einecs-278-167-6-in-dental-restorative-materials
https://www.benchchem.com/product/b15190365#application-of-einecs-278-167-6-in-dental-restorative-materials
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15190365?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15190365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

